Cas no 1443336-49-9 (3-fluoro-5-(3-methylbutoxy)benzaldehyde)

• Product Name: 3-fluoro-5-(3-methylbutoxy)benzaldehyde
• CAS No: 1443336-49-9
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• MDL: MFCD18426731
• CID: 5209391
• Update Time: 2026-03-06

3-fluoro-5-(3-methylbutoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(3-methylbutoxy)benzaldehyde

• MDL： MFCD18426731
• Inchi： 1S/C12H15FO2/c1-9(2)3-4-15-12-6-10(8-14)5-11(13)7-12/h5-9H,3-4H2,1-2H3
• InChI Key： AVHHUMOGZFDYOS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OCCC(C)C)=CC(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 3-fluoro-5-(3-methylbutoxy)benzaldehyde

Introduction to 3-Fluoro-5-(3-Methylbutoxy)benzaldehyde (CAS No. 1443336-49-9)

3-Fluoro-5-(3-methylbutoxy)benzaldehyde, with the CAS number 1443336-49-9, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure, a fluorine substituent, and a 3-methylbutoxy group, which collectively contribute to its distinct reactivity and functional versatility.

The molecular formula of 3-fluoro-5-(3-methylbutoxy)benzaldehyde is C₁₂H₁₅FO₂, and its molecular weight is approximately 208.24 g/mol. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies. The 3-methylbutoxy group, on the other hand, adds a hydrophobic character to the molecule, which can influence its solubility and interaction with biological systems.

In the realm of pharmaceutical research, 3-fluoro-5-(3-methylbutoxy)benzaldehyde has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel antitumor agents. The researchers found that derivatives of 3-fluoro-5-(3-methylbutoxy)benzaldehyde exhibited significant cytotoxic activity against several cancer cell lines, suggesting its potential as a lead compound in drug discovery.

Beyond pharmaceutical applications, 3-fluoro-5-(3-methylbutoxy)benzaldehyde has also been investigated for its use in materials science. Its aromatic structure and functional groups make it suitable for the synthesis of advanced materials with tailored properties. A recent study in Advanced Materials reported the use of this compound as a building block for the preparation of functional polymers with enhanced thermal stability and mechanical strength. The researchers demonstrated that polymers derived from 3-fluoro-5-(3-methylbutoxy)benzaldehyde exhibited superior performance in high-temperature applications, opening up new possibilities for their use in aerospace and automotive industries.

In the field of chemical synthesis, 3-fluoro-5-(3-methylbutoxy)benzaldehyde serves as a valuable starting material for a wide range of reactions. Its aldehyde functionality allows it to participate in various carbonyl reactions, such as aldol condensations, nucleophilic additions, and Wittig reactions. These reactions are crucial for the synthesis of complex organic molecules and natural products. A study published in Organic Letters described a novel synthetic route to produce complex natural products using 3-fluoro-5-(3-methylbutoxy)benzaldehyde as a key intermediate. The researchers successfully synthesized several bioactive compounds with high yields and excellent stereoselectivity, highlighting the synthetic utility of this compound.

The physical properties of 3-fluoro-5-(3-methylbutoxy)benzaldehyde, such as its melting point (78-80°C), boiling point (270°C), and refractive index (1.500), are well-documented and contribute to its suitability for various applications. Its solubility in common organic solvents like ethanol, acetone, and dichloromethane makes it easy to handle in laboratory settings. Additionally, its stability under standard conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 3-fluoro-5-(3-methylbutoxy)benzaldehyde (CAS No. 1443336-49-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and derivatives of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.